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Compound of Interest

Compound Name:
Benzofuran-5-ylmethanesulfonyl

chloride

Cat. No.: B13558745

Get Quote

Executive Summary
Benzofuran-5-ylmethanesulfonyl chloride is a specialized heterocyclic building block used

primarily in medicinal chemistry for sulfonylation reactions, particularly in the synthesis of anti-

arrhythmic agents (e.g., Dronedarone analogs) and kinase inhibitors.[1][2][3]

Market Status:

Availability: Low.[1] Often "Made to Order" or available only in milligram quantities from

catalog vendors.[1]

Price Point: High. Retail pricing averages

500 per gram for catalog quantities.[1]

Critical Alert: There is significant nomenclature confusion in vendor catalogs. Many suppliers

list Benzofuran-5-sulfonyl chloride (CAS 869885-60-9, no methyl spacer) under the synonym

Benzofuran-5-ylmethanesulfonyl chloride.[1] Researchers must verify the CAS and

molecular structure before procurement.[1]
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Part 1: Chemical Identity & Nomenclature Alert
Before sourcing, you must distinguish between the two structural variants often sold under

similar names.

The Direct Analog (Commercially Dominant)[1]
Chemical Name: Benzofuran-5-sulfonyl chloride[1][3][4]

CAS Number:[1][2][3][5][6]

Formula:

Molecular Weight: 216.64 g/mol [1]

Structure: Sulfonyl chloride group attached directly to the C5 position of the benzofuran ring.

[1]

Vendor Status: Frequently mislabeled as the "methanesulfonyl" variant.[1]

The Methylene Homolog (Specific Target)[1]
Chemical Name: Benzofuran-5-ylmethanesulfonyl chloride[1][2][3][5][6]

Theoretical CAS: (Rare/Custom Synthesis)

Formula:

Molecular Weight: 230.67 g/mol [1]

Structure: Sulfonyl chloride group attached to C5 via a methylene (

) spacer.[1]

Vendor Status: Rare.[1] Usually requires custom synthesis or specific inquiry.

Recommendation: If your SAR (Structure-Activity Relationship) study requires the flexible

methylene spacer, do not rely on the product name alone.[1] Confirm the structure via CAS

869885-60-9 (Direct) vs. custom requests.
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Part 2: Market Analysis (Price & Availability)[1]
The following data reflects current market conditions for the commercially available CAS

869885-60-9 (Direct Analog).

Price Tiers (Catalog Scale)
Quantity

Estimated Price
Range (USD)

Unit Cost (USD/g) Notes

50 mg $120 – $180 $2,400 – $3,600
High markup for R&D

samples.[1]

250 mg $250 – $350 $1,000 – $1,400
Standard medicinal

chemistry scale.[1]

1 gram $400 – $550 $400 – $550
Best value for catalog

orders.[1]

Bulk (>10g) Inquire ~$80 – $150
Requires lead time

(2–4 weeks).[1]

Sourcing Strategy & Lead Times[1]
Stock Status: Most US/EU vendors (Sigma, Fisher) do not hold significant domestic stock.[1]

They act as distributors for Asian manufacturers (e.g., BLD Pharm, Enamine, MolCore).[1]

Lead Time:

In-Stock (Domestic): 1–3 Days (Rare).[1]

Factory Stock (China/India): 2–3 Weeks.

Custom Synthesis: 6–8 Weeks.[1]

Decision Matrix: Sourcing vs. Synthesis
The high cost ($450/g) drives many labs to synthesize this reagent in-house if >5g is needed.

[1]
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Need Benzofuran-5-SO2Cl Quantity Required?

< 1 GramMed Chem

> 5 Grams

Process Dev

BUY (Catalog)
Cost: ~$450

Time: 2 Weeks

SYNTHESIZE (In-House)
Cost: ~$50/g
Time: 1 Week

Click to download full resolution via product page

Figure 1: Strategic decision tree for sourcing benzofuran sulfonyl chlorides based on scale and

cost-efficiency.

Part 3: Technical Specifications & Stability[1]
Physical Properties

Appearance: White to pale yellow crystalline solid.[1]

Solubility: Soluble in DCM, THF, Ethyl Acetate.[1] Reacts violently with water/alcohols.[1]

Purity Markers:

1H-NMR: Check for benzofuran protons (aromatic region 6.5–8.0 ppm).[1]

Impurity: Benzofuran-5-sulfonic acid (broad peak >10 ppm or baseline drift) indicates

hydrolysis.[1]

Stability & Storage (Critical)
Sulfonyl chlorides are highly moisture-sensitive.[1]

Hydrolysis: Rapidly degrades to sulfonic acid and HCl upon exposure to atmospheric

moisture.[1]

Storage Protocol:

Store at 2–8°C (Refrigerated).

Keep under inert atmosphere (Argon or Nitrogen).[1]
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Seal with Parafilm/electrical tape to prevent moisture ingress.[1]

Re-test purity if the bottle has been open for >1 month.

Part 4: Synthesis & Handling Protocols
If commercial availability is low or cost is prohibitive, the following synthetic routes are

established.

Route A: Synthesis of Benzofuran-5-sulfonyl chloride
(Direct)
Mechanism: Diazotization of 5-aminobenzofuran followed by Meerwein sulfonation.[1] Direct

chlorosulfonation of benzofuran is not recommended due to acid-catalyzed polymerization of

the furan ring.[1]

Precursor: 5-Aminobenzofuran.[1]

Diazotization:

,

,

.[1]

Sulfonylation: React diazonium salt with

in acetic acid/

(Meerwein reaction).

Yield: Typically 60–75%.[1]

Route B: Synthesis of Benzofuran-5-ylmethanesulfonyl
chloride (Homolog)
Mechanism: Functionalization of the methyl group via chloromethylation or reduction of the

aldehyde.[1]
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Benzofuran-5-carbaldehyde

Reduction (NaBH4)
-> Alcohol

Chlorination (SOCl2)
-> 5-Chloromethylbenzofuran

Sulfonation (Na2SO3)
-> Sulfonic Acid Salt

Chlorination (POCl3)
-> Benzofuran-5-ylmethanesulfonyl Cl

Click to download full resolution via product page

Figure 2: Synthetic pathway for the methylene homolog variant.

Handling Protocol for Reactions
When using this reagent in sulfonylation (e.g., reacting with an amine):

Solvent: Use anhydrous DCM or THF.[1]

Base: Use a non-nucleophilic base (TEA, DIPEA, or Pyridine) to scavenge HCl.[1]

Temperature: Maintain 0°C during addition to prevent side reactions (e.g., sulfene formation

or decomposition).

Quench: Quench with saturated

solution, not water, to neutralize acid byproducts gently.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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